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Compound of Interest

Compound Name: 4-Butylphenol-d5

Cat. No.: B15622591

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Butylphenol-d5, a deuterated isotopologue of 4-butylphenol. It details its

primary application as an internal standard in quantitative analytical methods and provides a

general experimental protocol for its use.

Core Physical and Chemical Properties
4-Butylphenol-d5 is a stable, isotopically labeled version of 4-n-butylphenol. The incorporation

of five deuterium atoms results in a higher molecular weight compared to the unlabeled

compound, which allows for its differentiation in mass spectrometry-based analyses. While

some physical properties like boiling and melting points are not always specifically published

for deuterated analogues, they are generally very similar to the unlabeled compound. The key

identifying characteristics are its molecular formula and weight.

Below is a summary of the available quantitative data for 4-Butylphenol-d5 and its non-

deuterated counterpart, 4-n-Butylphenol, for comparison.

Table 1: Physical and Chemical Properties of 4-Butylphenol-d5
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Property Value Source

CAS Number 1219795-04-6 [1]

Molecular Formula C₁₀H₉D₅O N/A

Molecular Weight 155.25 g/mol N/A

Synonyms
4-n-Butylphenol-2,3,5,6-

d4,OD; p-Butylphenol-d5
N/A

Appearance Liquid N/A

Table 2: Physical and Chemical Properties of Unlabeled 4-n-Butylphenol

Property Value Source

CAS Number 1638-22-8 [2]

Molecular Formula C₁₀H₁₄O [2]

Molecular Weight 150.22 g/mol [2]

Density ~1.0 g/cm³ [1]

Boiling Point ~246.2 °C at 760 mmHg [1]

Melting Point Not Available [1]

Flash Point ~121.5 °C [1]

Application in Quantitative Analysis
Deuterated compounds like 4-Butylphenol-d5 are considered the gold standard for use as

internal standards in quantitative analysis, particularly in isotope dilution mass spectrometry

(IDMS) coupled with chromatographic techniques such as Gas Chromatography (GC) or Liquid

Chromatography (LC).[3][4]

The fundamental principle is that a known quantity of the deuterated standard is added to a

sample at the very beginning of the analytical process.[3][4] Because the deuterated standard

is chemically almost identical to the analyte (the non-deuterated 4-butylphenol), it experiences
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the same physical and chemical changes throughout sample preparation, extraction, and

analysis.[3][4] This includes any loss during extraction, derivatization, or variations in

instrument response.[3]

However, the mass spectrometer can easily distinguish between the analyte and the internal

standard due to their mass difference.[3] By measuring the ratio of the analyte's signal to the

internal standard's signal, highly accurate and precise quantification can be achieved,

effectively correcting for matrix effects and procedural inconsistencies.[3]

Experimental Protocol: Quantification of 4-
Butylphenol using 4-Butylphenol-d5 Internal
Standard
This section outlines a general methodology for the quantification of 4-butylphenol in a

biological matrix (e.g., urine or plasma) using 4-Butylphenol-d5 as an internal standard with

LC-MS/MS. This protocol is a template and may require optimization for specific matrices and

instrumentation.

Materials and Reagents
4-Butylphenol (analyte) standard

4-Butylphenol-d5 (internal standard)

Methanol (HPLC grade)

Water (HPLC grade)

Formic acid (or other appropriate modifier)

Sample matrix (e.g., human urine)

Solid Phase Extraction (SPE) cartridges (if required for sample clean-up)

Enzymes for hydrolysis (e.g., β-glucuronidase) if analyzing conjugated metabolites[5]

Preparation of Solutions
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Stock Solutions (1 mg/mL): Prepare individual stock solutions of 4-butylphenol and 4-
Butylphenol-d5 in methanol.

Working Standard Solutions: Prepare a series of working standard solutions of 4-butylphenol

at various concentrations by diluting the stock solution with methanol/water.

Internal Standard Spiking Solution: Prepare a working solution of 4-Butylphenol-d5 at a

fixed concentration (e.g., 100 ng/mL) in methanol/water.

Sample Preparation and Extraction
Sample Spiking: To a fixed volume of the sample (e.g., 100 µL of urine), add a small, precise

volume of the Internal Standard Spiking Solution.

Hydrolysis (Optional): If analyzing for total 4-butylphenol (free and conjugated), add an

appropriate enzyme (e.g., β-glucuronidase) and incubate to cleave the conjugated

metabolites.[5]

Extraction: Perform a liquid-liquid extraction or solid-phase extraction (SPE) to isolate the

analyte and internal standard from the matrix.

Reconstitution: Evaporate the extraction solvent and reconstitute the residue in a suitable

mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatography: Inject the prepared sample onto an appropriate LC column (e.g., C18) to

separate 4-butylphenol from other matrix components. The analyte and the deuterated

internal standard should co-elute.[3]

Mass Spectrometry: Use a tandem mass spectrometer operating in Multiple Reaction

Monitoring (MRM) mode. Monitor at least one specific precursor-product ion transition for 4-

butylphenol and one for 4-Butylphenol-d5.

Calibration and Quantification
Calibration Curve: Prepare a set of calibration standards by spiking blank matrix with known

concentrations of the 4-butylphenol working standards and a constant amount of the internal
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standard. Process these standards in the same manner as the unknown samples.

Data Analysis: Plot the ratio of the analyte peak area to the internal standard peak area

against the concentration of the analyte for the calibration standards. Use the resulting linear

regression equation to calculate the concentration of 4-butylphenol in the unknown samples.

Visualized Workflows
The following diagrams illustrate the logical flow of using a deuterated internal standard in a

typical quantitative analysis workflow.
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LC System Mass Spectrometer
4-Butylphenol (Analyte) MW: 150.22 Da

LC Column

 Co-elution

4-Butylphenol-d5 (Internal Standard) MW: 155.25 Da

Detector Separation by m/z

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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